Cas no 2227718-98-9 ((1R)-3-amino-1-(4-phenylphenyl)propan-1-ol)

• Product Name: (1R)-3-amino-1-(4-phenylphenyl)propan-1-ol
• CAS No: 2227718-98-9
• MF: C₁₅H₁₇NO
• MW: 227.301584005356
• CID: 5974323
• PubChem ID: 95447581
• Update Time: 2025-06-14

(1R)-3-amino-1-(4-phenylphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-3-amino-1-(4-phenylphenyl)propan-1-ol
• EN300-1861665
• 2227718-98-9

• Inchi： 1S/C15H17NO/c16-11-10-15(17)14-8-6-13(7-9-14)12-4-2-1-3-5-12/h1-9,15,17H,10-11,16H2/t15-/m1/s1
• InChI Key： RIRJXVVOHHZITG-OAHLLOKOSA-N
• SMILES： O[C@@H](C1C=CC(C2C=CC=CC=2)=CC=1)CCN

Computed Properties

• Exact Mass: 227.131014166g/mol
• Monoisotopic Mass: 227.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on (1R)-3-amino-1-(4-phenylphenyl)propan-1-ol

Research Briefing on (1R)-3-amino-1-(4-phenylphenyl)propan-1-ol (CAS: 2227718-98-9): Recent Advances and Applications

The compound (1R)-3-amino-1-(4-phenylphenyl)propan-1-ol (CAS: 2227718-98-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This briefing synthesizes the latest findings on its synthesis, mechanism of action, and preclinical evaluations, providing a comprehensive overview for researchers and industry professionals.

Recent studies highlight the role of (1R)-3-amino-1-(4-phenylphenyl)propan-1-ol as a key intermediate in the synthesis of novel β-adrenergic receptor antagonists. Its chiral structure, particularly the (1R) configuration, has been shown to enhance binding affinity and selectivity toward target receptors, making it a promising candidate for cardiovascular and neurological drug development. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in reducing hypertensive responses in murine models through selective β1-adrenergic blockade.

Advances in synthetic methodologies have also been reported, with a focus on enantioselective catalysis to optimize yield and purity. For instance, a palladium-catalyzed asymmetric hydrogenation protocol (Nature Catalysis, 2024) achieved >99% enantiomeric excess (ee) for (1R)-3-amino-1-(4-phenylphenyl)propan-1-ol, addressing previous challenges in scalability. Computational docking studies further elucidate its binding interactions with G-protein-coupled receptors (GPCRs), supporting structure-activity relationship (SAR) refinements.

In oncology, derivatives of this compound are under investigation for their anti-proliferative effects. A preprint in BioRxiv (2024) identified its carbamate derivative as a potent inhibitor of histone deacetylases (HDACs), with IC50 values in the nanomolar range. However, pharmacokinetic profiling indicates low oral bioavailability, necessitating formulation innovations such as nanoparticle encapsulation (International Journal of Pharmaceutics, 2023).

Regulatory and safety assessments remain ongoing, with preliminary toxicology data suggesting a favorable profile at therapeutic doses. Collaborative efforts between academia and industry aim to advance this compound into Phase I trials by 2025. This briefing underscores its multidisciplinary potential while identifying gaps, such as metabolic stability, for future research.